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Compound of Interest

Compound Name: KU-55933

Cat. No.: B1683988 Get Quote

Application Notes and Protocols for KU-55933
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and

experimental use of KU-55933, a potent and selective inhibitor of the Ataxia-Telangiectasia

Mutated (ATM) kinase.

Product Information
Product Name: KU-55933

Synonyms: ATM Kinase Inhibitor

Molecular Formula: C₂₁H₁₇NO₃S₂

Molecular Weight: 395.49 g/mol

CAS Number: 587871-26-9

Solubility
KU-55933 exhibits varying solubility in common laboratory solvents. It is crucial to use fresh,

anhydrous solvents, as moisture can reduce solubility, particularly in DMSO.[1] Sonication or

gentle warming (to 37°C) can aid in dissolution.[2][3]
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Table 1: Solubility of KU-55933 in DMSO and Ethanol

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Citations

DMSO 39 98.61

Use fresh,

moisture-free

DMSO.

[1]

>41.67 >105.4
With gentle

warming.
[2]

10 - 40 25.3 - 101.1 [4][5][6]

16.67 42.14
Sonication is

recommended.
[3]

up to 39.55 up to 100

Ethanol 19.77 - 20 50 - 50.6 [6]

10 25.3 [5]

19.8 50.06
Sonication is

recommended.
[3]

Insoluble Insoluble
Some sources

report insolubility.
[1][2]

Stock Solution Preparation and Storage
Preparation of a 10 mM DMSO Stock Solution:

Weigh out 3.95 mg of KU-55933 powder.

Add 1 mL of anhydrous DMSO.

Vortex and/or sonicate until the compound is completely dissolved. Gentle warming to 37°C

for 10 minutes can assist dissolution.[2]
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Storage:

Solid: Store desiccated at -20°C for up to 2 years.[6]

Stock Solutions: Aliquot and store at -20°C for up to 1 month or at -80°C for up to 1 year to

avoid repeated freeze-thaw cycles.[6][7]

Mechanism of Action and Selectivity
KU-55933 is a potent, ATP-competitive inhibitor of ATM kinase.[3][5] It exhibits high selectivity

for ATM over other phosphatidylinositol 3-kinase-related kinases (PIKKs) such as DNA-PK,

mTOR, PI3K, PI4K, and ATR.

Table 2: Inhibitory Activity of KU-55933 against Various Kinases

Target Kinase IC₅₀ (nM) Kᵢ (nM) Citations

ATM 12.9 - 13 2.2 [1][2][5][7]

DNA-PK 2,000 - 2,500 [1]

mTOR 9,300 [1]

PI3K 16,600 [1]

PI4K >100,000

ATR >100,000

Experimental Protocols
This assay measures the ability of KU-55933 to inhibit ATM-mediated phosphorylation of a

substrate, such as p53.

Materials:

HeLa nuclear extract

Anti-ATM antibody
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Protein A-Sepharose beads

Substrate: Glutathione S-transferase-p53N66 (GST-p53)

ATM assay buffer (25 mM HEPES pH 7.4, 75 mM NaCl, 3 mM MgCl₂, 2 mM MnCl₂, 50 μM

Na₃VO₄, 500 μM DTT, 5% v/v glycerol)

ATP

KU-55933 dissolved in DMSO

96-well plates

ELISA detection reagents (phospho-serine 15 p53 antibody, HRP-conjugated secondary

antibody, chemiluminescent substrate)

Protocol:

Immunoprecipitate ATM from HeLa nuclear extract using an anti-ATM antibody and Protein

A-Sepharose beads.[1][3]

In a 96-well plate, incubate the ATM-containing Sepharose beads with 1 μg of GST-p53

substrate in ATM assay buffer.[1]

Add varying concentrations of KU-55933 or DMSO (vehicle control) and incubate for 10

minutes with gentle shaking at 37°C.[1]

Initiate the kinase reaction by adding ATP to a final concentration of 50 μM.[1]

Incubate for 1 hour at 37°C.[1]

Centrifuge the plate to pellet the beads and transfer the supernatant to a new 96-well plate

for analysis.[3]

Detect the level of phosphorylated GST-p53 using a standard ELISA method with a phospho-

serine 15 p53 antibody.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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